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Compound of Interest

Compound Name: Nitrogen trichloride

Cat. No.: B158733

For Researchers, Scientists, and Chemical Professionals

This document provides an in-depth overview of the core physical properties of pure nitrogen
trichloride (NCIs). Due to its extreme instability and hazardous nature, this guide emphasizes
the compound's properties as reported in scientific literature, alongside a discussion of the
experimental context and inherent challenges in its characterization.

Executive Summary

Nitrogen trichloride, also known as trichloramine, is a highly reactive and explosive inorganic
compound. It presents as a dense, yellow, oily liquid with a pungent, chlorine-like odor.[1][2][3]
[4] Its significant endothermic nature and sensitivity to various stimuli make its isolation and
handling exceptionally dangerous, limiting extensive experimental study.[5][6] Historically, its
investigation has led to severe accidents, injuring early pioneers of chemistry like Pierre Louis
Dulong and Sir Humphry Davy.[7] This guide synthesizes available data on its physical
characteristics, molecular structure, and solubility, providing a critical resource for professionals
requiring this information for safety assessments, academic research, or understanding its role
as a disinfection byproduct.[8]

Core Physical and Thermodynamic Properties

The quantitative physical properties of nitrogen trichloride are summarized below. It is critical
to note that some values, such as the boiling point, are often nominal, as the compound
typically decomposes explosively before this temperature is reached.[3][1]
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Table 2.1: General and Thermodynamic Properties of NCls

Property Value Source(s)
Molecular Formula NCls [9][10]
Molar Mass 120.36 g/mol

Appearance Yellow, oily liquid [1][10]
Odor Pungent, chlorine-like [1][2]
Density 1.653 g/cm3 (at 20 °C) [BIIL151[11]
Melting Point -40 °C (-40 °F; 233 K) [1][10][12]
Boiling Point 71 °C (160 °F; 344 K) [1][10][12]

Standard Enthalpy of

_ +232 kJ/mol [1[5]
Formation (AfHO )

150 mmHg (19.95 kPa) at 20
Vapor Pressure oc [BI[11[3]

| Dipole Moment | 0.6 D |[9][5][11] |

Molecular Structure and Solubility

Nitrogen trichloride adopts a trigonal pyramidal molecular geometry, similar to ammonia, as
predicted by VSEPR theory.[2][5] This structure results from the sp3 hybridization of the central
nitrogen atom, which has three bonding pairs and one lone pair of electrons.[5] The resulting
molecule is moderately polar.[9][2]

Table 3.1: Structural and Solubility Data for NClz
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Property Value | Description Source(s)
Molecular Shape Trigonal pyramidal [2]
N-Cl Bond Length 1.76 A [2][10]
CI-N-CI Bond Angle ~107° [2][10]
Crystal Structure Orthorhombic (below -40 °C) [91[5]

o Insoluble; undergoes slow
Solubility in Water ] [11[3][10]

hydrolysis

| Solubility in Organic Solvents | Soluble in benzene, chloroform, carbon tetrachloride, carbon
disulfide, and phosphorus trichloride [[3][5][11][13] |

Experimental Protocols and Methodologies

Direct experimental determination of NCls's physical properties is severely hampered by its
extreme instability. Therefore, detailed, standardized protocols are not commonly published.
The methodologies described below are based on general principles and historical accounts of
its synthesis and characterization, which must be performed on a small scale with extreme
precautions.

4.1 Synthesis and Purification

» General Synthesis: Nitrogen trichloride is typically prepared in-situ through the reaction of
an ammonium salt, such as ammonium sulfate or ammonium chloride, with chlorine gas or a
hypochlorite solution.[5][7][10][12] A common laboratory method involves bubbling chlorine
gas through an aqueous solution of ammonium sulfate, often in a biphasic system with an
organic solvent.[14]

o Reaction: (NH4)2S0O4 + 3Cl2 — NCIz + 3HCI + NHaHSO4[12]

o Extraction and Isolation: To mitigate explosion risk, the NCls is typically extracted into a non-
polar organic solvent like carbon tetrachloride or chloroform as it is formed.[8][5][14][15] This
prevents the accumulation of the pure, highly shock-sensitive oil. The resulting solution,
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typically kept below a 20% concentration, is more stable for handling.[12][14] The organic
layer is then washed and dried with a drying agent like calcium chloride.[14]

4.2 Characterization

e Spectroscopic Analysis: Modern characterization relies on spectroscopic methods performed
on dilute solutions. Infrared (IR) spectroscopy can identify NCls through its characteristic
absorption bands.[5] Gas chromatography coupled with electron capture detection or mass
spectrometry is used for sensitive detection and quantification in air and water samples.[5]

o Determination of Physical Constants:

o Density: The density was likely determined by measuring the mass of a known volume of a
dilute solution in a high-density solvent and calculating the partial specific volume.

o Melting and Boiling Points: These values were historically determined through careful,
small-scale observation. The melting point is observed as the temperature at which the
solid (formed by freezing at low temperatures) transitions to a liquid.[5] The boiling point is
measured at reduced pressure to minimize the temperature required, though the
compound's tendency to explode upon heating makes this determination exceptionally
hazardous.[1][3]

Stability and Decomposition Pathway

Nitrogen trichloride is notoriously unstable and decomposes explosively into nitrogen (Nz2)
and chlorine (Cl2) gases.[8] This decomposition is highly exothermic and can be initiated by a
wide range of stimuli.[6] Understanding the triggers for this decomposition is critical for safe
handling.

The logical workflow below illustrates the factors leading to the explosive decomposition of
NCls.
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Initiating Stimuli
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Click to download full resolution via product page
Caption: Logical pathway of NCls instability and decomposition.

This diagram shows that various stimuli, including heat, light, shock, and contact with organic
materials, can cause the unstable nitrogen trichloride molecule to undergo rapid and violent
decomposition into stable nitrogen and chlorine gases, resulting in an explosion.[8][1][3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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